Cas no 102900-04-9 (Hexanedioic acid, compd. with 1-octadecanamine (1:2))

Hexanedioic acid, compd. with 1-octadecanamine (1:2) structure
102900-04-9 structure
Product Name:Hexanedioic acid, compd. with 1-octadecanamine (1:2)
CAS No:102900-04-9
MF:C42H88N2O4
MW:685.159133911133
CID:1137280
PubChem ID:44151838
Update Time:2025-04-20

Hexanedioic acid, compd. with 1-octadecanamine (1:2) Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid, compd. with 1-octadecanamine (1:2)
    • hexanedioic acid,octadecan-1-amine
    • DTXSID40888809
    • 102900-04-9
    • Inchi: 1S/2C18H39N.C6H10O4/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;7-5(8)3-1-2-4-6(9)10/h2*2-19H2,1H3;1-4H2,(H,7,8)(H,9,10)
    • InChI Key: AWVLILUZOUWLLR-UHFFFAOYSA-N
    • SMILES: OC(CCCCC(=O)O)=O.NCCCCCCCCCCCCCCCCCC.NCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 684.674409g/mol
  • Monoisotopic Mass: 684.674409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 37
  • Complexity: 258
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 685.2g/mol
  • Topological Polar Surface Area: 127Ų
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